Cas no 1695196-57-6 (3-(3-methoxy-3-methylbutyl)pyrrolidine)

3-(3-Methoxy-3-methylbutyl)pyrrolidine is a specialized pyrrolidine derivative characterized by its unique methoxy-methylbutyl side chain. This structural feature enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The compound’s pyrrolidine core offers versatility in forming heterocyclic frameworks, while the methoxy and branched alkyl groups contribute to improved solubility and steric properties. Its stability under various reaction conditions makes it suitable for use in multi-step synthetic routes. The product is typically handled under inert conditions to preserve its reactivity and purity, ensuring consistent performance in applications requiring precise molecular modifications.

3-(3-methoxy-3-methylbutyl)pyrrolidine structure

1695196-57-6 structure

Product Name:3-(3-methoxy-3-methylbutyl)pyrrolidine

CAS No:1695196-57-6

MF:C₁₀H₂₁NO

MW:171.279843091965

CID:5820490

PubChem ID:103023420

Update Time:2025-05-28

3-(3-methoxy-3-methylbutyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 3-(3-methoxy-3-methylbutyl)pyrrolidine
- 1695196-57-6
- EN300-1866199
- Inchi： 1S/C10H21NO/c1-10(2,12-3)6-4-9-5-7-11-8-9/h9,11H,4-8H2,1-3H3
- InChI Key： ZFLVIRCZBAIOSD-UHFFFAOYSA-N
- SMILES： O(C)C(C)(C)CCC1CNCC1

Computed Properties

Exact Mass: 171.162314293g/mol
Monoisotopic Mass: 171.162314293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 21.3Å²

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Enamine	EN300-1866199-0.05g	3-(3-methoxy-3-methylbutyl)pyrrolidine	1695196-57-6	0.05g	$827.0	2023-09-18
Enamine	EN300-1866199-0.1g	3-(3-methoxy-3-methylbutyl)pyrrolidine	1695196-57-6	0.1g	$867.0	2023-09-18
Enamine	EN300-1866199-0.25g	3-(3-methoxy-3-methylbutyl)pyrrolidine	1695196-57-6	0.25g	$906.0	2023-09-18
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Enamine	EN300-1866199-1.0g	3-(3-methoxy-3-methylbutyl)pyrrolidine	1695196-57-6	1g	$1172.0	2023-05-26
Enamine	EN300-1866199-2.5g	3-(3-methoxy-3-methylbutyl)pyrrolidine	1695196-57-6	2.5g	$1931.0	2023-09-18
Enamine	EN300-1866199-5.0g	3-(3-methoxy-3-methylbutyl)pyrrolidine	1695196-57-6	5g	$3396.0	2023-05-26
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Enamine	EN300-1866199-1g	3-(3-methoxy-3-methylbutyl)pyrrolidine	1695196-57-6	1g	$986.0	2023-09-18
Enamine	EN300-1866199-5g	3-(3-methoxy-3-methylbutyl)pyrrolidine	1695196-57-6	5g	$2858.0	2023-09-18